Cas no 590360-22-8 (5-Chloro-2-(4-fluorobenzyl)oxybenzaldehyde)

5-Chloro-2-(4-fluorobenzyl)oxybenzaldehyde is a versatile aromatic aldehyde derivative used as a key intermediate in organic synthesis and pharmaceutical research. Its structure, featuring both chloro and fluorobenzyl ether substituents, enhances reactivity in cross-coupling and condensation reactions, making it valuable for constructing complex molecules. The electron-withdrawing effects of the substituents improve selectivity in nucleophilic addition and oxidation processes. This compound exhibits high purity and stability under standard conditions, ensuring consistent performance in multi-step syntheses. Its well-defined molecular architecture facilitates applications in medicinal chemistry, particularly in the development of bioactive compounds. Proper handling and storage in inert atmospheres are recommended to maintain its integrity.
5-Chloro-2-(4-fluorobenzyl)oxybenzaldehyde structure
590360-22-8 structure
Product Name:5-Chloro-2-(4-fluorobenzyl)oxybenzaldehyde
CAS No:590360-22-8
MF:C14H10ClFO2
MW:264.679406642914
MDL:MFCD03422431
CID:879184
Update Time:2026-04-29

5-Chloro-2-(4-fluorobenzyl)oxybenzaldehyde Chemical and Physical Properties

Names and Identifiers

    • 5-Chloro-2-((4-fluorobenzyl)oxy)benzaldehyde
    • 5-Chloro-2-[(4-fluorobenzyl)oxy]benzaldehyde
    • 5-chloro-2-(4-fluorobenzyloxy)benzaldehyde
    • 5-chloro-2-(4-fluoro-benzyloxy)-benzaldehyde
    • AC1LHSJG
    • ALBB-001254
    • BBL014002
    • CTK5A9255
    • 5-Chloro-2-(4-fluorobenzyl)oxybenzaldehyde
    • MDL: MFCD03422431
    • Inchi: InChI=1S/C14H10ClFO2/c15-12-3-6-14(11(7-12)8-17)18-9-10-1-4-13(16)5-2-10/h1-8H,9H2
    • InChI Key: QBKZSMMHROQOIC-UHFFFAOYSA-N
    • SMILES: C1=C(C=CC(=C1)F)COC2=CC=C(C=C2C=O)Cl

Computed Properties

  • Exact Mass: 264.0354
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4

Experimental Properties

  • PSA: 26.3

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